Cas no 394735-17-2 (Ethyl 2-amino-3-cyclobutylpropanoate)

Ethyl 2-amino-3-cyclobutylpropanoate is a cyclobutane-containing amino acid ester with applications in pharmaceutical and organic synthesis. Its cyclobutyl group imparts structural rigidity, making it a valuable intermediate for designing bioactive compounds, particularly in peptidomimetics and constrained peptide analogs. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. This compound is useful in medicinal chemistry for exploring structure-activity relationships due to its unique conformational properties. It can serve as a precursor for synthesizing cyclobutyl-based analogs of amino acids or small-molecule inhibitors. Proper handling under inert conditions is recommended to preserve its reactivity.
Ethyl 2-amino-3-cyclobutylpropanoate structure
394735-17-2 structure
Product Name:Ethyl 2-amino-3-cyclobutylpropanoate
CAS No:394735-17-2
MF:C9H17NO2
MW:171.23678278923
MDL:MFCD11111478
CID:299693
PubChem ID:23594366
Update Time:2025-05-24

Ethyl 2-amino-3-cyclobutylpropanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-amino-3-cyclobutylpropanoate
    • Cyclobutanepropanoic acid, α-amino-, ethyl ester
    • Cyclobutanepropanoicacid, a-amino-, ethyl ester
    • 2-amino-3-cyclobutyl-propionic acid ethyl ester
    • 3-cyclobutylalanine ethyl ester
    • CYC132
    • ETHYL 3-CYCLOBUTYLALANINATE
    • FT-0737863
    • BCP02508
    • DTXSID20635116
    • CS-D0297
    • AKOS006309016
    • NS00006334
    • PB28239
    • SCHEMBL1066592
    • EN300-189072
    • ethyl 2-amino-3-cyclobutyl-propanoate
    • AM20080876
    • DS-10612
    • BCP9000665
    • A1-00137
    • 394735-17-2
    • 2-Amino-3-cyclobutylpropionic acid ethyl ester
    • A824563
    • SY105645
    • EC 609-695-0
    • MFCD11111478
    • Ethyl2-amino-3-cyclobutylpropanoate
    • MDL： MFCD11111478
    • Inchi： 1S/C9H17NO2/c1-2-12-9(11)8(10)6-7-4-3-5-7/h7-8H,2-6,10H2,1H3
    • InChI Key： LBMYKRXWOHTRIK-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(CC1CCC1)N)=O

Computed Properties

  • Exact Mass: 171.12600
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.034
  • PSA: 52.32000
  • LogP: 1.76730

Ethyl 2-amino-3-cyclobutylpropanoate Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Ethyl 2-amino-3-cyclobutylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E899928-10mg
Ethyl 2-amino-3-cyclobutylpropanoate
 394735-17-2
10mg
 $ 50.00 2022-06-05
TRC
E899928-50mg
Ethyl 2-amino-3-cyclobutylpropanoate
 394735-17-2
50mg
 $ 95.00 2022-06-05
TRC
E899928-100mg
Ethyl 2-amino-3-cyclobutylpropanoate
 394735-17-2
100mg
 $ 135.00 2022-06-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E55660-5g
Ethyl 2-amino-3-cyclobutylpropanoate
 394735-17-2 95%
5g
 ¥6132.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E55660-1g
Ethyl 2-amino-3-cyclobutylpropanoate
 394735-17-2 95%
1g
 ¥2102.0 2023-09-07
Apollo Scientific
OR930722-250mg
Ethyl 2-amino-3-cyclobutylpropanoate
 394735-17-2 95%
250mg
 £150.00 2025-02-20
Apollo Scientific
OR930722-1g
Ethyl 2-amino-3-cyclobutylpropanoate
 394735-17-2 95%
1g
 £335.00 2025-02-20
abcr
AB448629-1 g
Ethyl 2-amino-3-cyclobutylpropanoate, 95% (H-DL-Ala(cBu)-OEt); .
 394735-17-2 95%
1g
 €290.90 2023-07-18
abcr
AB448629-250 mg
Ethyl 2-amino-3-cyclobutylpropanoate, 95% (H-DL-Ala(cBu)-OEt); .
 394735-17-2 95%
250MG
 €170.80 2023-07-18
abcr
AB448629-5 g
Ethyl 2-amino-3-cyclobutylpropanoate, 95% (H-DL-Ala(cBu)-OEt); .
 394735-17-2 95%
5g
 €766.70 2023-07-18

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